Cas no 1310738-85-2 (3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1310738-85-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 4774560
• PubChem ID: 62111502
• Update Time: 2026-02-26

3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)-1H-pyrazole-5-carbaldehyde
• NE32498
• 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde

• Inchi： 1S/C14H18N2O/c17-8-12-4-13(16-15-12)14-5-9-1-10(6-14)3-11(2-9)7-14/h4,8-11H,1-3,5-7H2,(H,15,16)
• InChI Key： WJWMHABTLFVRMT-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C23CC4CC(CC(C4)C2)C3)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde

Exploring 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1310738-85-2): Properties, Applications, and Market Insights

3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1310738-85-2) is a unique organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring an adamantane moiety linked to a pyrazole-carbaldehyde structure, exhibits intriguing chemical properties that make it valuable for various applications. Its molecular formula is C₁₄H₁₈N₂O, and it is often studied for its potential in drug discovery and functional materials.

The adamantane group in 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde contributes to its high stability and lipophilicity, which are critical for enhancing bioavailability in pharmaceutical applications. Researchers are particularly interested in its role as a scaffold for bioactive molecules, especially in the development of antiviral and anti-inflammatory agents. Recent studies have explored its derivatives as potential inhibitors of viral enzymes, aligning with the growing demand for novel therapeutics in global health.

In addition to its pharmaceutical potential, 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde is also investigated for its utility in material science. Its rigid structure and functional groups make it a promising candidate for designing advanced polymers and coatings. For instance, its incorporation into metal-organic frameworks (MOFs) has been explored for applications in gas storage and catalysis, addressing sustainability challenges in industrial processes.

The synthesis of 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde typically involves multi-step organic reactions, including condensation and oxidation processes. Researchers often optimize these methods to improve yield and purity, which are crucial for scaling up production. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its quality for further applications.

Market trends indicate a rising demand for adamantane-based compounds, driven by their versatility in drug development and material innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde to meet research and industrial needs. Its niche applications in high-performance materials and biomedical research further contribute to its growing commercial relevance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde is essential for unlocking its full potential. Computational modeling and molecular docking studies are frequently used to predict its interactions with biological targets, accelerating the discovery of new therapeutic agents. This approach aligns with the increasing integration of AI-driven drug design in modern pharmaceutical research.

In summary, 3-(Adamantan-1-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1310738-85-2) represents a fascinating intersection of chemistry and innovation. Its applications span from drug discovery to advanced materials, reflecting the compound's adaptability to diverse scientific challenges. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing issues in health and technology.